4-Mercaptodibenzofuran

• CAS No.: 42137-80-4
• Molecular Formula: C12H8OS
• Molecular Weight: 200.26 g/mol
• IUPAC Name: dibenzofuran-4-thiol
• InChI: InChI=1S/C12H8OS/c14-11-7-3-5-9-8-4-1-2-6-10(8)13-12(9)11/h1-7,14H
• InChI Key: PDRFPOLGLQXCRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=CC=C3)S

Description

4-Mercaptodibenzofuran is an organic compound that belongs to the class of benzofurans It is characterized by the presence of a thiol group (-SH) attached to the fourth position of the dibenzofuran structure

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the cyclization of diarylether derivatives to form the dibenzofuran nucleus . The thiol group can then be introduced through a thiol-disulfide exchange reaction .

Industrial Production Methods: Industrial production of 4-Mercaptodibenzofuran may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification and crystallization to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions: 4-Mercaptodibenzofuran undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides.

Reduction: Reduction reactions can convert disulfides back to thiols.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Reducing agents such as dithiothreitol.

Substitution: Halogenating agents for electrophilic substitution.

Major Products Formed:

Oxidation: Disulfides.

Reduction: Thiols.

Substitution: Halogenated derivatives.

Scientific Research Applications

4-Mercaptodibenzofuran has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Employed in the study of protein interactions and as a probe for thiol-disulfide exchange reactions.

Medicine: Investigated for its potential therapeutic properties, including antibacterial and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor for various chemical products.

Mechanism of Action

The mechanism of action of 4-Mercaptodibenzofuran involves its ability to participate in thiol-disulfide exchange reactions. This property allows it to interact with cysteine residues in proteins, facilitating the formation or breaking of disulfide bonds. These interactions can modulate protein function and activity, making this compound a valuable tool in biochemical research .

Comparison with Similar Compounds

Benzofuran: Lacks the thiol group, making it less reactive in thiol-disulfide exchange reactions.

Dibenzofuran: Similar structure but without the thiol group, limiting its applications in thiol-specific reactions.

4-Mercaptobenzoic Acid: Contains a thiol group but differs in the core structure, leading to different reactivity and applications.

Uniqueness: 4-Mercaptodibenzofuran is unique due to the presence of both the dibenzofuran core and the thiol group, which confer distinct chemical properties and reactivity. This combination makes it particularly useful in studies involving thiol-disulfide exchange and in the synthesis of complex organic molecules .